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Compound of Interest

Compound Name: C.I. Solvent red 179

Cat. No.: B401729 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of C.I. Solvent Red 179 (CAS

Numbers 89106-94-5 and 6829-22-7)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of the organic compound C.I. Solvent Red 179. It has been identified that CAS

numbers 89106-94-5 and 6829-22-7 both refer to this same chemical substance.[1][2][3][4][5]

This document is intended to be a resource for researchers, scientists, and professionals in

drug development who may encounter this compound.

Chemical Identity and Structure
C.I. Solvent Red 179 is a yellowish-red oil solvent dye.[3][6] Its chemical name is 14H-Benz[2]

[7]isoquino[2,1-a]perimidin-14-one.

Physicochemical Properties
The quantitative physicochemical data for C.I. Solvent Red 179 are summarized in the tables

below for easy reference and comparison.

Table 1: General Physicochemical Properties
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Property Value

Molecular Formula C22H12N2O[2][8][9][10]

Molecular Weight 320.34 g/mol [2][9]

Appearance Yellowish-red to dark red powder[4][10]

Melting Point 251 - 253 °C[1][9][11]

Boiling Point (Predicted) 611.6 ± 38.0 °C[2][9]

Density (Predicted) 1.40 ± 0.1 g/cm³[2][9]

Vapor Pressure 0 Pa at 25°C[9]

pKa (Predicted) -2.59 ± 0.20[9]

Table 2: Solubility Data

Solvent Solubility at 20-23°C (g/L)

Water 11μg/L at 20℃[9]

Acetone 1.6[1][6]

Butyl Acetate 1.5 - 1.6[1][12]

Dichloromethane 1.0 - 8.0[1][12]

Ethyl Alcohol 0.9 - 8.0[6][12]

Methylbenzene 4.1[1][6]

Table 3: Stability and Fastness Properties

Property Value

Heat Resistance in Polystyrene (PS) 300 °C[1][4][10]

Light Fastness in PS Grade 7-8 (Excellent)[1][10][12]
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Experimental Protocols
Detailed experimental protocols for determining the key physicochemical properties of C.I.
Solvent Red 179 are outlined below. These are generalized methods applicable to solid

organic compounds.

Melting Point Determination
The melting point of an organic solid can be determined by packing a small amount of the

substance into a capillary tube and heating it slowly in a calibrated apparatus.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (if sample needs to be pulverized)

Procedure:

Ensure the sample of C.I. Solvent Red 179 is dry and finely powdered. If necessary, crush

the crystals using a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of about 1-2 cm by tapping the sealed end on a hard surface.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the apparatus rapidly to a temperature approximately 15-20°C below the expected

melting point (251-253°C).

Then, decrease the heating rate to about 1-2°C per minute to allow for thermal equilibrium.
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Record the temperature at which the first liquid appears (the beginning of the melting range)

and the temperature at which the entire solid has turned into a clear liquid (the end of the

melting range).[13][14][15]

Solubility Determination
The solubility of C.I. Solvent Red 179 in various solvents can be determined by the equilibrium

saturation method.

Apparatus:

Analytical balance

Vials with screw caps

Constant temperature shaker bath

Centrifuge

Spectrophotometer or other suitable analytical instrument

Volumetric flasks and pipettes

Procedure:

Weigh out an excess amount of C.I. Solvent Red 179 and add it to a vial containing a known

volume of the desired solvent (e.g., water, acetone, ethanol).

Seal the vial and place it in a constant temperature shaker bath set to a specific temperature

(e.g., 20°C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, allow the vial to stand undisturbed in the bath to let the excess solid

settle.

Carefully withdraw a known volume of the supernatant liquid, ensuring no solid particles are

transferred.
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If necessary, centrifuge the aliquot to remove any suspended microparticles.

Dilute the saturated solution to a suitable concentration and determine the concentration of

the dissolved C.I. Solvent Red 179 using a pre-calibrated analytical method, such as UV-Vis

spectrophotometry.

The solubility is then calculated and expressed in g/L.[7][16][17]

Signaling Pathways and Biological Activity
There is currently no information available in the public domain regarding the direct interaction

of C.I. Solvent Red 179 with specific cellular signaling pathways. Its primary applications are in

industrial settings as a colorant for plastics, resins, and fibers.[3][4][9]

Visualizations
Experimental Workflow for Physicochemical
Characterization
The following diagram illustrates a logical workflow for the experimental determination of the

key physicochemical properties of a solid organic compound like C.I. Solvent Red 179.
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Caption: Workflow for Physicochemical Analysis.
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This guide provides a foundational understanding of the physicochemical properties of C.I.
Solvent Red 179. For any application in a research or development context, it is recommended

to verify these properties through direct experimental measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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